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Compound of Interest

Compound Name: (S)-Indacaterol

Cat. No.: B1683410

This document provides essential safety and logistical information for the proper disposal of
(S)-Indacaterol in a laboratory setting. The following procedural guidance is intended for
researchers, scientists, and drug development professionals to ensure safe handling and
compliance with environmental regulations.

Hazard Identification and Essential Precautions

(S)-Indacaterol, and its common salt form Indacaterol Maleate, is an active pharmaceutical
ingredient (API) that requires careful handling. Before disposal, it is crucial to be aware of its
associated hazards and the necessary personal protective equipment (PPE) to be used.

Table 1: Hazard and Precautionary Data for Indacaterol
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Hazard Category

GHS Hazard
Statement

Precautionary
Statement
(Prevention &
Response)

Required Personal
Protective
Equipment (PPE)

Acute Toxicity, Oral

H302: Harmful if

swallowed.[1]

P264: Wash hands
thoroughly after
handling.[1] P270: Do
not eat, drink or
smoke when using
this product.[1]
P301+P317: IF
SWALLOWED: Get
medical help.[2]

Protective gloves, Lab

coat

Acute Toxicity,

Inhalation

H332: Harmful if
inhaled.[2]

P261: Avoid breathing
dust/fume/gas/mist/iva
pours/spray.[1][2]
P271: Use only
outdoors or in a well-
ventilated area.[1][2]
P304+P340: IF
INHALED: Remove
person to fresh air and
keep comfortable for
breathing.[1][2]

NIOSH/MSHA-
approved respirator,
Use in a fume hood or

ventilated area[3]

Skin Irritation

H315: Causes skin

irritation.[1]

P280: Wear protective
gloves/protective
clothing/eye
protection/face
protection.[1]
P302+P352: IF ON
SKIN: Wash with
plenty of water.[1][2]

Impervious gloves
(e.g., Nitrile rubber),
Lab coat, Fire/flame

resistant clothing[2][4]

Eye Irritation

H319: Causes serious

eye irritation.[1][2]

P280: Wear protective
gloves/protective

clothing/eye

Tightly fitting safety
goggles with side-
shields[2][5]
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protection/face
protection.[1]
P305+P351+P338: IF
IN EYES: Rinse
cautiously with water
for several minutes.
Remove contact
lenses, if present and
easy to do. Continue
rinsing.[1][2]

P261: Avoid breathing

dust/fume/gas/mistiva  NIOSH/MSHA-
H335: May cause

) o ) o pours/spray.[1][2] approved respirator,
Respiratory Irritation respiratory irritation.[1] ) ]
2] P319: Get medical Use in a fume hood or
help if you feel unwell.  ventilated area[3]

[2]

(S)-Indacaterol Waste Disposal Workflow

The following diagram outlines the procedural workflow for the safe disposal of (S)-Indacaterol
and associated materials.
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Gtar‘(: Identify (S)-Indacaterol Waste]

Determine Waste Type

Solid Containg

Y

Liqui

\

Solid Waste
(Expired material, contaminated consumables)

Spill Cleanup Material Empty Container

Y

Liquid Waste
(Solutions, rinsate)

\

Place in a labeled, sealed\‘
hazardous waste containerj‘

Decontaminate Container

Triple rinse with a suitable solvent
(e.g., ethanol, methanol).

A

Puncture container to prevent reuse.
Dispose of as non-hazardous waste

Collect rinsate as hazardous liquid waste.
or recycle per local regulations.

hazardous waste container.

[Collect in a labeled, sealed, non-reactiva‘
-

Y A

Segregate waste container from
incompatible materials (strong acids/alkalis,

strong oxidizing/reducing agents).

A

Store in a designated, secure
hazardous waste accumulation area.

l

Arrange for disposal by a licensed
chemical destruction facility.

End: Waste Collected

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of (S)-Indacaterol waste streams.
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Experimental Protocols for Waste Handling and
Decontamination

While specific chemical degradation protocols for bulk disposal of (S)-Indacaterol are not
established, the following procedures detail the standard, accepted methods for preparing
waste for disposal and decontaminating laboratory equipment. A study on Indacaterol's
degradation behavior showed it breaks down under hydrolytic (acidic, basic, neutral) conditions
but is stable against photolysis, oxidation, and heat.[6][7] This indicates that while chemical
neutralization may be possible, the resulting degradation products would also require proper
disposal, making controlled incineration the preferred route.

This protocol covers the handling of pure (S)-Indacaterol, contaminated lab supplies (e.qg.,
weigh boats, gloves, pipette tips), and solutions.

e Segregation at Source: ldentify all waste streams containing (S)-Indacaterol. Do not mix
with incompatible materials such as strong acids, alkalis, or oxidizing agents.[1][8]

e Solid Waste Containment:

o Carefully place all solid waste, including excess (S)-Indacaterol powder and
contaminated disposables (e.g., wipes, gloves, weigh paper), into a designated, durable,
and sealable hazardous waste container.

o Ensure the container is clearly labeled with "Hazardous Waste," the chemical name "(S)-
Indacaterol,” and the associated hazard symbols (e.g., Harmful, Irritant).

¢ Liquid Waste Containment:

o Collect all solutions containing (S)-Indacaterol and any rinsate from container
decontamination (see Protocol 3.2) in a dedicated, leak-proof, and chemically compatible
(e.g., glass or polyethylene) hazardous waste container.

o Label the container clearly as described for solid waste.

o Storage: Store the sealed waste containers in a designated, well-ventilated, and secure
hazardous waste accumulation area, away from general laboratory traffic.
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o Disposal: Arrange for the collection and disposal of the waste through your institution's
Environmental Health & Safety (EHS) office or a licensed hazardous material disposal
company.[5] The recommended disposal method is controlled incineration with flue gas
scrubbing.[2] Do not discharge (S)-Indacaterol waste to sewer systems.[2]

This protocol is for cleaning laboratory equipment (e.g., glassware, spatulas, magnetic stir bars,
surfaces) that has come into contact with (S)-Indacaterol.

e Initial Cleaning:

o While wearing appropriate PPE, perform an initial cleaning to remove all visible traces of
(S)-Indacaterol powder or residue. Use a cloth or paper towel dampened with a suitable
solvent (e.g., methanol or ethanol) to wipe surfaces.

o For glassware, rinse with a small amount of the solvent.

o Treat all cleaning materials and rinsate as hazardous waste and collect them as described
in Protocol 3.1.

o Standard Washing:

o Wash the equipment thoroughly with warm, soapy water.[9] Use a brush or scrub as
necessary to clean all surfaces.

e Final Rinse:
o Rinse the equipment with purified water to remove any detergent residue.

o Afinal rinse with 70% ethanol or isopropanol can be performed to aid in drying and ensure
any remaining residue is removed.[10]

e Drying and Storage: Allow the equipment to air dry completely in a clean area or place itin a
drying oven before returning it to storage or reuse.

 Verification: For equipment being removed from the lab for surplus, repair, or disposal,
complete and affix a "Laboratory Equipment Decontamination Form" as per your institution's
policy.[9][11]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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